Cas no 34584-72-0 (6-chloro-4,5-dimethylpyridazin-3-ol)

• Product Name: 6-chloro-4,5-dimethylpyridazin-3-ol
• CAS No: 34584-72-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD18306207
• CID: 5615462
• PubChem ID: 63271653
• Update Time: 2025-05-21

6-chloro-4,5-dimethylpyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS012575249
• 3-chloro-4,5-dimethyl-1H-pyridazin-6-one
• DTXSID301276530
• SCHEMBL20606857
• CS-0246237
• 6-chloro-4,5-dimethylpyridazin-3-ol
• 6-chloro-4,5-dimethyl-2H-pyridazin-3-one
• 34584-72-0
• 6-Chloro-4,5-dimethyl-3(2H)-pyridazinone
• EN300-3202979
• 3(2H)-Pyridazinone, 6-chloro-4,5-dimethyl-

• MDL： MFCD18306207
• Inchi： 1S/C6H7ClN2O/c1-3-4(2)6(10)9-8-5(3)7/h1-2H3,(H,9,10)
• InChI Key： HXZVLKYXAJTOAO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)C(NN=1)=O

Computed Properties

• Exact Mass: 158.025
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 9.87±0.70(Predicted)

Additional information on 6-chloro-4,5-dimethylpyridazin-3-ol

Recent Advances in the Study of 6-Chloro-4,5-dimethylpyridazin-3-ol (CAS: 34584-72-0): A Comprehensive Research Brief

The compound 6-chloro-4,5-dimethylpyridazin-3-ol (CAS: 34584-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

Recent synthetic methodologies for 6-chloro-4,5-dimethylpyridazin-3-ol have been optimized to improve yield and purity, with a particular emphasis on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces the use of hazardous solvents and improves overall efficiency. The compound's structural features, including the chloro and hydroxyl substituents, have been shown to be critical for its biological activity, as evidenced by structure-activity relationship (SAR) studies.

In terms of biological activity, 6-chloro-4,5-dimethylpyridazin-3-ol has exhibited promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent inhibitory effects on specific inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antimicrobial properties against drug-resistant bacterial strains have been investigated, with findings indicating synergistic effects when combined with existing antibiotics.

The mechanism of action of 6-chloro-4,5-dimethylpyridazin-3-ol is currently under investigation, with preliminary data suggesting it may involve modulation of key enzymatic pathways. Computational docking studies have predicted strong binding affinities for certain protein targets, particularly those involved in oxidative stress responses. These findings have spurred further research into its potential as a lead compound for neurodegenerative diseases where oxidative stress plays a significant role.

From a pharmaceutical development perspective, recent pharmacokinetic studies have addressed previous challenges regarding the compound's bioavailability. Novel formulation strategies, including nanoparticle encapsulation and prodrug approaches, have shown promising results in enhancing its therapeutic index. These advancements position 6-chloro-4,5-dimethylpyridazin-3-ol as a strong candidate for further clinical development.

In conclusion, the growing body of research on 6-chloro-4,5-dimethylpyridazin-3-ol (CAS: 34584-72-0) underscores its potential as a versatile scaffold in medicinal chemistry. While significant progress has been made in understanding its synthetic pathways and biological activities, further studies are needed to fully elucidate its mechanism of action and therapeutic potential. The compound represents an exciting area of research with implications for multiple therapeutic areas, warranting continued investigation and development.